Methyl 3-aminophenylacetate
Overview
Description
- Safety Information : It is classified as a Warning substance with hazard statements H315, H319, and H335. Precautionary statements include P271, P261, and P280 .
Molecular Structure Analysis
The molecular structure of Methyl 3-aminophenylacetate consists of a methyl group attached to the phenyl ring via an acetate linkage. The hydrochloride salt forms a crystalline solid. The compound’s structure plays a crucial role in its properties and reactivity .
Chemical Reactions Analysis
While specific reactions involving Methyl 3-aminophenylacetate are not explicitly documented in the sources, we can infer that it may participate in various organic transformations typical of compounds containing an amine and an ester functional group. Further experimental investigations would be necessary to elucidate its reactivity and potential applications.
Physical And Chemical Properties Analysis
Scientific Research Applications
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Pharmaceuticals and Drug Discovery
- Methyl groups, such as the one in Methyl 3-aminophenylacetate, play a crucial role in the design and optimization of bioactive compounds. They can significantly influence both pharmacodynamic and pharmacokinetic properties .
- The role of the methyl group in drug design and hit-to-lead optimization processes is broad, including the displacement of water molecules during molecular recognition, the realization of hydrophobic interactions, the participation in van der Waals interactions, the modulation of physicochemical properties, such as LogP and aqueous solubility, and the control of the conformational properties of a given scaffold .
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Organic Chemistry and Synthesis of β-amino acids
- Methyl 3-aminophenylacetate can be used in the Michael addition of amines to α,β-unsaturated esters under microwave irradiation .
- This process of 1,4-addition is useful for the synthesis of β-amino acids and derivatives, which can be carried out under asymmetric conditions by means of chiral induction that the nucleophile or the Michael acceptor could exert .
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Biological Potential of Indole Derivatives
- Indole derivatives, which could potentially include Methyl 3-aminophenylacetate, have shown various biological applications .
- Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives .
- Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives .
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- Methyl 3-aminophenylacetate could potentially be used in DNA methylation, a biochemical process where a DNA base, usually cytosine, is enzymatically methylated at the 5-carbon position .
- An epigenetic modification associated with gene regulation, DNA methylation is of paramount importance to biological health and disease .
- More recently, these three techniques have been applied to more technically advanced systems such as DNA microarrays and next-generation sequencing platforms, bringing us closer to unveiling a complete human epigenetic profile .
Safety And Hazards
Future Directions
properties
IUPAC Name |
methyl 2-(3-aminophenyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-12-9(11)6-7-3-2-4-8(10)5-7/h2-5H,6,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVKGNQRDVFGNIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20516592 | |
Record name | Methyl (3-aminophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20516592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-aminophenylacetate | |
CAS RN |
52913-11-8 | |
Record name | Methyl (3-aminophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20516592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-aminophenylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods V
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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